2-[(4-nitrobenzoyl)amino]-N-(3-pyridinylmethyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

• IUPAC Name: 2-[(4-nitrobenzoyl)amino]-N-(pyridin-3-ylmethyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• InChI: InChI=1S/C22H20N4O4S/c27-20(15-7-9-16(10-8-15)26(29)30)25-22-19(17-5-1-2-6-18(17)31-22)21(28)24-13-14-4-3-11-23-12-14/h3-4,7-12H,1-2,5-6,13H2,(H,24,28)(H,25,27)
• InChI Key: VETIMHIGJSBRRG-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C(=C(S2)NC(=O)C3=CC=C(C=C3)[N+](=O)[O-])C(=O)NCC4=CN=CC=C4
• Molecular Formula: C22H20N4O4S
• Molecular Weight: 436.5 g/mol
• CAS RN: 609796-11-4

Description

The compound “2-[(4-nitrobenzoyl)amino]-N-(3-pyridinylmethyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide” is a chemical with the linear formula C22H20N4O4S. It has a molecular weight of 436.493. This compound is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals.

Scientific Research Applications

Chemical Transformations and Synthesis

• Gewald's amide, a similar compound, undergoes transformations with aromatic aldehydes to yield derivatives like 2-aryl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one, offering insights into the possible reactions and applications of the compound (Dzhavakhishvili et al., 2008).

Polymer Synthesis

• In polymer science, direct polycondensation methods involving similar compounds demonstrate the potential of the compound for creating ordered polymers, which may have various industrial applications (Yu et al., 1999).

Heterocyclic Synthesis

• The compound's similarity to benzo[b]thiophen-2-yl-hydrazonoesters suggests potential use in synthesizing diverse heterocyclic derivatives like pyrazole, isoxazole, and pyrimidines, which are significant in medicinal chemistry (Mohareb et al., 2004).

Crystal Structure Studies

• Studies on organic salts formed by related compounds with carboxylic acids, as observed in crystallography research, provide insights into the molecular structure and potential applications in material science (Xing et al., 2017).

Antimicrobial Research

• Derivatives of similar compounds have been investigated for their antimicrobial properties, suggesting possible applications of the compound in developing new antibacterial and antifungal agents (Patel & Agravat, 2007).

Synthesis of Quinazolinones

• Research on similar compounds in the synthesis of quinazolinones, which are known for their anticancer properties, indicates the potential use of the compound in synthesizing novel anticancer agents (Hour et al., 2007).

Development of Therapeutic Agents

• Similar compounds have been used in synthesizing novel therapeutic agents with antiarrhythmic, serotonin antagonist, and antianxiety activities, pointing towards potential pharmaceutical applications (Amr et al., 2010).

Solid-Phase Synthesis Applications

• Solid-phase synthesis methods involving related compounds for creating benzodiazepinones offer potential applications in pharmaceutical synthesis (Lee et al., 1999).

Safety and Hazards

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